Cas no 897618-27-8 (2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide
• CAS No: 897618-27-8
• MF: C₂₂H₂₈FN₃O₄S
• MW: 449.538827896118
• CID: 6065637
• PubChem ID: 16825834
• Update Time: 2025-05-19

2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide
• Benzeneacetamide, 4-ethoxy-N-[2-[[4-(2-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-
• 2-(4-ethoxyphenyl)-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide
• 2-(4-ethoxyphenyl)-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]acetamide
• SR-01000910405-1
• F2068-0219
• 2-(4-ethoxyphenyl)-N-(2-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)acetamide
• 897618-27-8
• SR-01000910405
• AKOS024625038

• Inchi： 1S/C22H28FN3O4S/c1-2-30-19-9-7-18(8-10-19)17-22(27)24-11-16-31(28,29)26-14-12-25(13-15-26)21-6-4-3-5-20(21)23/h3-10H,2,11-17H2,1H3,(H,24,27)
• InChI Key： WNNWHSJTSXYXNF-UHFFFAOYSA-N
• SMILES： C1(CC(NCCS(N2CCN(C3=CC=CC=C3F)CC2)(=O)=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 449.17845572g/mol
• Monoisotopic Mass: 449.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 15.12±0.46(Predicted)

Additional information on 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide

Introduction to 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide (CAS No. 897618-27-8)

2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 897618-27-8, represents a fusion of advanced chemical synthesis and pharmacological innovation. Its molecular structure, characterized by a complex arrangement of functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The compound's structure incorporates several key elements that are of particular interest to researchers. The presence of a 4-ethoxyphenyl moiety suggests potential interactions with biological targets that are sensitive to aromatic ring substituents. Additionally, the N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide portion of the molecule indicates a piperazine scaffold, which is well-documented for its role in modulating various neurotransmitter systems. This combination of features makes the compound a versatile tool for investigating potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can interact with central nervous system (CNS) receptors. The piperazine scaffold, in particular, has been extensively studied for its ability to modulate serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The fluorine atom in the 2-fluorophenyl group is another critical feature, as fluorine substitution often enhances metabolic stability and binding affinity.

Current research in the field of CNS drugs has highlighted the importance of targeting specific receptor subtypes with high precision. The compound 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide shows promise in this regard due to its unique structural properties. Studies have begun to explore its potential interactions with serotonin 5-HT1A and dopamine D3 receptors, which are known to be involved in the pathophysiology of several neurological conditions. Preliminary computational modeling suggests that the compound may exhibit high selectivity for these targets, minimizing off-target effects.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The preparation of 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide involves multiple steps, including sulfonamide formation, alkylation, and acetylation reactions. Each step must be carefully optimized to ensure high yield and purity. The use of fluorinated intermediates adds an additional layer of complexity, as fluorine-containing compounds often require specialized handling and purification methods.

The pharmacological evaluation of this compound is currently underway in several research laboratories. In vitro studies have demonstrated preliminary activity against selected CNS receptors, suggesting potential therapeutic benefits. However, further investigation is needed to fully understand its mechanism of action and side effect profile. Animal models are being employed to assess behavioral effects and safety parameters, which will be crucial in determining its suitability for clinical development.

The impact of this research extends beyond the immediate therapeutic applications. The development of new chemical entities like 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide contributes to the broader understanding of drug design principles and receptor interactions. This knowledge can be leveraged to develop future generations of drugs that are more effective and better tolerated by patients.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and molecular modeling techniques are being used to predict the binding affinity and pharmacokinetic properties of compounds like 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide. These tools help researchers identify promising candidates more rapidly and guide synthetic efforts toward optimal molecular structures.

In conclusion, the compound 897618-27-8, formally known as 2-(4-ethoxyphenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide, represents a significant advancement in pharmaceutical research. Its unique structural features and preliminary pharmacological activity position it as a valuable tool for further investigation. As research continues, this compound has the potential to contribute to the development of new treatments for neurological disorders and other conditions.